2-{2-[2-(allyloxy)phenyl]vinyl}-6-hydroxy-5-nitro-4(3H)-pyrimidinone

• IUPAC Name: 4-hydroxy-5-nitro-2-[(E)-2-(2-prop-2-enoxyphenyl)ethenyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C15H13N3O5/c1-2-9-23-11-6-4-3-5-10(11)7-8-12-16-14(19)13(18(21)22)15(20)17-12/h2-8H,1,9H2,(H2,16,17,19,20)/b8-7+
• InChI Key: BWQSEDWWDUFANW-BQYQJAHWSA-N
• Canonical SMILES: C=CCOC1=CC=CC=C1C=CC2=NC(=C(C(=O)N2)[N+](=O)[O-])O
• Isomeric SMILES: C=CCOC1=CC=CC=C1/C=C/C2=NC(=C(C(=O)N2)[N+](=O)[O-])O
• Molecular Formula: C15H13N3O5
• Molecular Weight: 315.28 g/mol

Description

2-{2-[2-(allyloxy)phenyl]vinyl}-6-hydroxy-5-nitro-4(3H)-pyrimidinone (AHNP) is a synthetic compound that has gained attention in the scientific community due to its potential as a therapeutic agent. AHNP belongs to the class of pyrimidinone compounds and has been studied for its biochemical and physiological effects.

Mechanism of Action

2-{2-[2-(allyloxy)phenyl]vinyl}-6-hydroxy-5-nitro-4(3H)-pyrimidinone activates the caspase cascade, leading to apoptosis in cancer cells. 2-{2-[2-(allyloxy)phenyl]vinyl}-6-hydroxy-5-nitro-4(3H)-pyrimidinone also inhibits the activity of cyclin-dependent kinase 1 (CDK1), leading to cell cycle arrest at the G2/M phase.
Biochemical and Physiological Effects:
2-{2-[2-(allyloxy)phenyl]vinyl}-6-hydroxy-5-nitro-4(3H)-pyrimidinone has been shown to have anti-inflammatory effects by inhibiting the production of nitric oxide and prostaglandin E2. 2-{2-[2-(allyloxy)phenyl]vinyl}-6-hydroxy-5-nitro-4(3H)-pyrimidinone has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

2-{2-[2-(allyloxy)phenyl]vinyl}-6-hydroxy-5-nitro-4(3H)-pyrimidinone has advantages in that it has shown potential as a therapeutic agent for cancer and neurodegenerative diseases. However, limitations include its low solubility in water and potential toxicity at high concentrations.

Future Directions

Future research could focus on improving the solubility of 2-{2-[2-(allyloxy)phenyl]vinyl}-6-hydroxy-5-nitro-4(3H)-pyrimidinone and studying its potential as a therapeutic agent for other diseases such as Alzheimer's disease. Additionally, studies could investigate the pharmacokinetics and pharmacodynamics of 2-{2-[2-(allyloxy)phenyl]vinyl}-6-hydroxy-5-nitro-4(3H)-pyrimidinone in vivo.

Synthesis Methods

2-{2-[2-(allyloxy)phenyl]vinyl}-6-hydroxy-5-nitro-4(3H)-pyrimidinone can be synthesized by reacting 2-allylphenol with 2-bromo-4-nitrophenylvinyl ketone in the presence of a base. The resulting intermediate is then treated with a reducing agent to yield 2-{2-[2-(allyloxy)phenyl]vinyl}-6-hydroxy-5-nitro-4(3H)-pyrimidinone.

Scientific Research Applications

2-{2-[2-(allyloxy)phenyl]vinyl}-6-hydroxy-5-nitro-4(3H)-pyrimidinone has been studied for its potential as an anti-cancer agent. In vitro studies have shown that 2-{2-[2-(allyloxy)phenyl]vinyl}-6-hydroxy-5-nitro-4(3H)-pyrimidinone can induce apoptosis in cancer cells by activating caspase-3 and -9. 2-{2-[2-(allyloxy)phenyl]vinyl}-6-hydroxy-5-nitro-4(3H)-pyrimidinone has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest at the G2/M phase.